Cas no 2228468-15-1 (2-1-(3,5-dimethylphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(3,5-dimethylphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228468-15-1
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6376487
• PubChem ID: 165834052
• Update Time: 2025-10-30

2-1-(3,5-dimethylphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,5-dimethylphenyl)cyclopropyl-2-methoxyacetic acid
• 2-[1-(3,5-dimethylphenyl)cyclopropyl]-2-methoxyacetic acid
• 2228468-15-1
• EN300-1820492

• Inchi： 1S/C14H18O3/c1-9-6-10(2)8-11(7-9)14(4-5-14)12(17-3)13(15)16/h6-8,12H,4-5H2,1-3H3,(H,15,16)
• InChI Key： OHZNQENARIXDFG-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=C(C)C=C(C)C=2)CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-1-(3,5-dimethylphenyl)cyclopropyl-2-methoxyacetic acid

Compound CAS No 2228468-15-1: A Comprehensive Overview of 2-(1-(3,5-Dimethylphenyl)cyclopropyl)-2-methoxyacetic Acid

Compound CAS No 2228468-15-1, also known as 2-(1-(3,5-Dimethylphenyl)cyclopropyl)-2-methoxyacetic acid, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and pharmaceutical applications.

The molecular structure of CAS No 2228468-15-1 is characterized by a cyclopropyl group substituted with a 3,5-dimethylphenyl ring, which introduces steric hindrance and enhances the compound's stability. The presence of a methoxy group at the alpha position of the acetic acid moiety further modulates its chemical reactivity and solubility properties. These structural features make it an ideal candidate for exploring novel chemical reactions and material designs.

Recent studies have highlighted the potential of CAS No 2228468-15-1 in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have demonstrated that this compound can serve as a versatile building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. Its ability to undergo controlled polymerization reactions under mild conditions has opened new avenues for sustainable materials development.

In addition to its role in polymer chemistry, CAS No 2228468-15-1 has shown promise in pharmaceutical research. The compound's unique structure allows for the creation of bioactive molecules with improved pharmacokinetic profiles. For instance, studies have explored its use as a precursor for developing drugs targeting specific biological pathways, such as those involved in inflammation and neurodegenerative diseases.

The synthesis of CAS No 2228468-15-1 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopropyl group through ring-closing metathesis and the subsequent functionalization with the methoxyacetic acid moiety via nucleophilic substitution reactions. These methods ensure high yields and excellent control over the compound's purity and stereochemistry.

From an environmental standpoint, CAS No 2228468-15-1 exhibits favorable biodegradation characteristics, making it a sustainable choice for industrial applications. Its low toxicity profile further underscores its suitability for use in eco-friendly chemical processes.

In conclusion, Compound CAS No 2228468-15-1 (2-(1-(3,5-Dimethylphenyl)cyclopropyl)-2-methoxyacetic acid) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a key player in advancing modern chemistry and materials science.